![molecular formula C20H17NO4S B3020301 3-methanesulfonyl-N-(2-phenoxyphenyl)benzamide CAS No. 896295-99-1](/img/structure/B3020301.png)
3-methanesulfonyl-N-(2-phenoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methanesulfonyl-N-(2-phenoxyphenyl)benzamide is a chemical compound with the molecular formula C20H14F3NO2 . Its average mass is approximately 357.326 Da and the monoisotopic mass is 357.097656 Da . The compound’s structure consists of a benzamide core with a trifluoromethyl group and a phenoxyphenyl moiety.
Synthesis Analysis
The synthesis of this compound involves starting from either 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The obtained products undergo purification, and their characterization is determined using techniques such as IR spectroscopy , 1H NMR , 13C NMR spectroscopy , and elemental analysis .
Molecular Structure Analysis
The molecular structure of 3-methanesulfonyl-N-(2-phenoxyphenyl)benzamide comprises a benzene ring with a trifluoromethyl group attached to one carbon atom and a phenoxyphenyl group attached to another carbon atom. The sulfonyl group (SO2) is connected to the benzene ring via a methylene bridge. The compound’s 3D structure can be visualized using tools like ChemSpider .
Scientific Research Applications
- Benzoxazole Derivatives : As a benzoxazole derivative, this compound is of interest in medicinal chemistry. Benzoxazoles exhibit diverse biological activities and are found in synthetic pharmaceuticals .
- Cascade Reactions : The compound’s reactivity has been explored in cascade reactions. For instance, Ag(I)-catalyzed cascade benz annulation of related substrates leads to the synthesis of naphthooxazole .
Medicinal Chemistry and Drug Development
Catalysis and Synthetic Chemistry
properties
IUPAC Name |
3-methylsulfonyl-N-(2-phenoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4S/c1-26(23,24)17-11-7-8-15(14-17)20(22)21-18-12-5-6-13-19(18)25-16-9-3-2-4-10-16/h2-14H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVGKCSMOKQEOIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methanesulfonyl-N-(2-phenoxyphenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.